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Compound of Interest

Compound Name: N-Ethylbutanamide

Cat. No.: B082582 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for N-Ethylbutanamide containing detailed

disposal procedures could not be located. The following guidance is based on general best

practices for the disposal of aliphatic amides and should be adapted in accordance with

institutional and local regulations. Always consult with your institution's Environmental Health

and Safety (EHS) department for specific disposal requirements.

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This document provides a procedural guide for the safe handling and disposal of N-
Ethylbutanamide, a secondary amide, in a laboratory setting. Adherence to these procedures

is essential to minimize risks and ensure compliance with safety protocols.

Immediate Safety and Handling
Before beginning any disposal process, ensure that appropriate Personal Protective Equipment

(PPE) is worn. This includes, but is not limited to, safety goggles, nitrile gloves, and a lab coat.

All handling of N-Ethylbutanamide and its waste should be conducted in a well-ventilated

area, preferably within a chemical fume hood.

Quantitative Data Summary
While specific quantitative data for N-Ethylbutanamide's disposal parameters are not readily

available without an SDS, the following table summarizes its known physical and chemical

properties, which inform safe handling and disposal considerations.
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Property Value

CAS Number 13091-16-2

Molecular Formula C₆H₁₃NO

Molecular Weight 115.17 g/mol

Boiling Point 201.2 °C

Flash Point 93.3 °C

Density 0.884 g/cm³

Step-by-Step Disposal Procedure
The following protocol outlines the recommended steps for the disposal of N-Ethylbutanamide
waste.

1. Waste Segregation and Collection:

Do not mix N-Ethylbutanamide waste with other waste streams unless explicitly permitted

by your institution's EHS guidelines.

Collect all liquid waste containing N-Ethylbutanamide in a designated, properly labeled, and

sealed container. The container should be made of a compatible material (e.g., high-density

polyethylene - HDPE).

Solid waste contaminated with N-Ethylbutanamide (e.g., contaminated gloves, paper

towels) should be collected in a separate, clearly labeled, sealed plastic bag or container.

2. Labeling:

All waste containers must be clearly labeled with the full chemical name ("N-
Ethylbutanamide"), the approximate concentration and volume, and the appropriate hazard

warnings. Consult your institution's EHS for specific labeling requirements.

3. Storage:
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Store the sealed waste containers in a designated satellite accumulation area (SAA) or a

designated hazardous waste storage area.

The storage area should be cool, dry, and well-ventilated, away from incompatible materials

such as strong oxidizing agents, acids, and bases.

4. Waste Pickup and Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Do not attempt to dispose of N-Ethylbutanamide down the drain or in regular trash.

Experimental Protocols
As no experimental protocols for the disposal of N-Ethylbutanamide were found, the above

procedural guidance is based on standard laboratory chemical waste management principles.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of N-
Ethylbutanamide.
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Caption: Logical workflow for the disposal of N-Ethylbutanamide.
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To cite this document: BenchChem. [Proper Disposal of N-Ethylbutanamide: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082582#n-ethylbutanamide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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